2-Chloro-6-(4-phenoxyphenyl)pyrazine
Overview
Description
2-Chloro-6-(4-phenoxyphenyl)pyrazine, also known as 2-C6P, is an aromatic heterocyclic compound that has been used in a variety of scientific research applications. It is a colorless solid that has a melting point of 146°C and is soluble in most organic solvents. This compound has been used in various areas of research, including organic synthesis, drug design, and material science.
Scientific Research Applications
Synthesis and Biological Activities
- Pyrazolines, including those related to 2-Chloro-6-(4-phenoxyphenyl)pyrazine, are known for their antimicrobial activities. Various derivatives have been synthesized and tested for antibacterial and antifungal activities (Shailesh H. Shah & P. Patel, 2012).
- Novel pyrazine sorafenib analogs have been designed and synthesized, showing potential as antitumor agents. Some of these compounds demonstrated strong antiproliferative activity against cancer cell lines (Zrinka Rajić Džolić et al., 2016).
Antimycobacterial and Cytotoxicity Research
- N-phenylpyrazine-2-carboxamides, structurally related to 2-Chloro-6-(4-phenoxyphenyl)pyrazine, have demonstrated significant in vitro activity against Mycobacterium tuberculosis. Variations in the phenyl part of the molecule showed maintained activity, with certain compounds exhibiting low cytotoxicity (J. Zítko et al., 2013).
Pyrazine-based Polymers and Materials
- Pyrazine-based oligomeric phthalonitrile resins, synthesized for high-performance applications, exhibit excellent thermal stability and low water uptake, indicating potential for advanced material applications (Yao Liu et al., 2019).
Fluorescent Sensors and Photophysical Properties
- Pyrazine derivatives have been explored as fluorescent sensors. For example, a pyrazoline derivative showed high selectivity and low detection limit for zinc ions (Zhong-Liang Gong et al., 2011).
- Pyrazine-based push–pull chromophores have been synthesized, displaying strong emission solvatochromism and potential for applications in optoelectronics (Kellyn M Hoffert et al., 2017).
Future Directions
: Nassar, I. F., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. RSC Advances, 12, 14865-14882. Link : Smolecule. (n.d.). 2-Chloro-6-(4-phenoxyphenyl)pyrazine. Link
properties
IUPAC Name |
2-chloro-6-(4-phenoxyphenyl)pyrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O/c17-16-11-18-10-15(19-16)12-6-8-14(9-7-12)20-13-4-2-1-3-5-13/h1-11H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYHKFOJDLJXNNW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)C3=CN=CC(=N3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-(4-phenoxyphenyl)pyrazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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